Cas no 2171790-59-1 (2-{1-(tert-butoxy)carbonyl-5-formyl-1H-indol-3-yl}-2-{(tert-butoxy)carbonylamino}acetic acid)

• Product Name: 2-{1-(tert-butoxy)carbonyl-5-formyl-1H-indol-3-yl}-2-{(tert-butoxy)carbonylamino}acetic acid
• CAS No: 2171790-59-1
• MF: C₂₁H₂₆N₂O₇
• MW: 418.440346240997
• CID: 5565851
• PubChem ID: 165595010
• Update Time: 2025-05-21

2-{1-(tert-butoxy)carbonyl-5-formyl-1H-indol-3-yl}-2-{(tert-butoxy)carbonylamino}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{1-[(tert-butoxy)carbonyl]-5-formyl-1H-indol-3-yl}-2-{[(tert-butoxy)carbonyl]amino}acetic acid
• 2171790-59-1
• EN300-1587657
• 2-{1-(tert-butoxy)carbonyl-5-formyl-1H-indol-3-yl}-2-{(tert-butoxy)carbonylamino}acetic acid

• InChI Key： SKKPYLLOXDKUDM-UHFFFAOYSA-N
• SMILES： O(C(N1C=C(C(C(=O)O)NC(=O)OC(C)(C)C)C2C=C(C=O)C=CC1=2)=O)C(C)(C)C

Computed Properties

• Exact Mass: 418.17400117g/mol
• Monoisotopic Mass: 418.17400117g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 8
• Complexity: 680
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 124Ų

Additional information on 2-{1-(tert-butoxy)carbonyl-5-formyl-1H-indol-3-yl}-2-{(tert-butoxy)carbonylamino}acetic acid

Comprehensive Analysis of 2-{1-(tert-butoxy)carbonyl-5-formyl-1H-indol-3-yl}-2-{(tert-butoxy)carbonylamino}acetic acid (CAS No. 2171790-59-1)

The compound 2-{1-(tert-butoxy)carbonyl-5-formyl-1H-indol-3-yl}-2-{(tert-butoxy)carbonylamino}acetic acid (CAS No. 2171790-59-1) is a highly specialized indole derivative with significant applications in pharmaceutical research and organic synthesis. Its unique structure, featuring both tert-butoxycarbonyl (Boc) protecting groups and a formyl functional group, makes it a valuable intermediate in the development of novel drug candidates. Researchers and chemists are increasingly interested in this compound due to its versatility in peptide coupling reactions and its role in the synthesis of biologically active molecules.

In recent years, the demand for Boc-protected indole derivatives like CAS No. 2171790-59-1 has surged, driven by advancements in medicinal chemistry and the growing focus on targeted drug delivery systems. This compound is particularly relevant in the context of cancer research, where indole-based scaffolds are explored for their potential in kinase inhibition and apoptosis induction. Additionally, its formyl group offers a reactive site for further modifications, enabling the creation of customized molecular architectures tailored to specific therapeutic needs.

The synthesis and characterization of 2-{1-(tert-butoxy)carbonyl-5-formyl-1H-indol-3-yl}-2-{(tert-butoxy)carbonylamino}acetic acid involve sophisticated techniques such as NMR spectroscopy, mass spectrometry, and HPLC purification. These methods ensure high purity and consistency, which are critical for its use in high-throughput screening and structure-activity relationship (SAR) studies. The compound’s stability under various conditions also makes it a reliable choice for long-term storage and scale-up production in industrial settings.

From an SEO perspective, keywords such as "Boc-protected indole synthesis", "CAS 2171790-59-1 applications", and "formyl indole derivatives in drug discovery" are frequently searched by professionals in the field. Addressing these queries, this article highlights the compound’s role in green chemistry initiatives, where its efficient synthesis routes minimize waste and reduce environmental impact. Furthermore, its compatibility with automated synthesis platforms aligns with the industry’s shift toward AI-driven molecular design and machine learning in chemical research.

In conclusion, 2-{1-(tert-butoxy)carbonyl-5-formyl-1H-indol-3-yl}-2-{(tert-butoxy)carbonylamino}acetic acid represents a cutting-edge tool for modern chemists and pharmacologists. Its multifaceted applications, from peptide-based therapeutics to small-molecule probes, underscore its importance in advancing precision medicine and biomarker discovery. As research continues to evolve, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in drug development and chemical biology.